![molecular formula C23H26N2O B2464572 (E)-3-(4-tert-butylphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide CAS No. 256955-33-6](/img/structure/B2464572.png)
(E)-3-(4-tert-butylphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(4-tert-butylphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide, or TB-IND-E, is a synthetic compound with a wide range of applications in scientific research. TB-IND-E has been used to study a variety of biological processes, including biochemical and physiological effects, and has been used to develop new drugs and therapies. TB-IND-E has been found to possess numerous advantages for laboratory experimentation, as well as potential limitations.
Scientific Research Applications
Enzyme Inhibition
(E)-3-(4-tert-butylphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide, a compound related to indole-based scaffolds, has shown significant potential as an enzyme inhibitor. A study by Nazir et al. (2018) demonstrated that molecules structurally similar to this compound exhibited potent inhibitory potential against the urease enzyme, suggesting their potential application in therapeutic drug development (Nazir et al., 2018).
Anticancer Properties
Indole-based chalcones, which are structurally related to the compound , have been explored for their anticancer properties. Badria et al. (2019) conducted a study on various indole-based chalcones and found them to exhibit antiproliferative activity, indicating the potential of such compounds in cancer treatment (Badria et al., 2019).
Synthesis and Transformations
The synthesis and transformation of compounds similar to this compound have been a focus of research. Cucek and Verček (2008) reported on the synthesis of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates, which are related to the compound , highlighting the diverse chemical transformations these molecules can undergo (Cucek & Verček, 2008).
Antimicrobial and Antitubercular Applications
Research has also delved into the antimicrobial and antitubercular applications of compounds structurally similar to this compound. Sanna et al. (2002) synthesized compounds with indole and prop-2-enamide components, which showed modest growth inhibition of Mycobacterium tuberculosis, indicating potential use in treating tuberculosis (Sanna et al., 2002).
Molecular Devices and Complexation
Lock et al. (2004) explored the complexation and self-assembly of molecular devices using compounds similar to the one . They studied the photoisomerization of stilbene derivatives in cyclodextrin complexes, showcasing the potential of these molecules in the development of molecular devices (Lock et al., 2004).
Properties
IUPAC Name |
(E)-3-(4-tert-butylphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O/c1-23(2,3)19-11-8-17(9-12-19)10-13-22(26)24-15-14-18-16-25-21-7-5-4-6-20(18)21/h4-13,16,25H,14-15H2,1-3H3,(H,24,26)/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYIPOKICMMPCAH-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NCCC2=CNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)NCCC2=CNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.